3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate

• CAS: 13177-41-8
• Molecular Formula: C23H49NO3S
• Molecular Weight: 419.7 g/mol
• SMILES: CCCCCCCCCCCCCCCCCC[N+](C)(C)CCCS(=O)(=O)[O-]
• InChI: InChI=1S/C23H49NO3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-24(2,3)22-20-23-28(25,26)27/h4-23H2,1-3H3
• InChIKey: DIROHOMJLWMERM-UHFFFAOYSA-N

For membrane protein researchers facing the challenge of denaturation during solubilization, SB3-18 offers a definitive solution. Its C18 zwitterionic structure preserves native conformation without UV interference. - Enables non-denaturing solubilization of integral membrane proteins, unlike SDS. - Facilitates UV-based protein quantification (A280) with zero detergent interference. - Supports temperature-triggered enzyme recovery (e.g., 58.9% cellulase recovery). Procure with confidence-globally stocked, high-purity lots with available CoA.

SB3-18 Sulfobetaine Surfactant Overview

3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate (CAS 13177-41-8), commonly designated as Sulfobetaine-18 or SB3-18, is a zwitterionic surfactant characterized by an octadecyl hydrophobic tail and a sulfobetaine head group comprising a quaternary ammonium cation and a sulfonate anion . This compound is commercially available as a white to almost white crystalline powder with a purity specification typically exceeding 97.0% (by total nitrogen) or ≥99.0% (by TLC) . Its molecular formula is C₂₃H₄₉NO₃S, with a molecular weight of 419.71 g/mol, and it exhibits a melting point of approximately 257–260 °C (decomposition) .

✓ Zwitterionic sulfobetaine with C18 tail for membrane protein research

✓ Supports UCST-based thermoresponsive enzyme recovery workflows

✓ UV-transparent and non-denaturing solubilization profile

Why SB3-18 Substitution Fails

Direct substitution of 3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate with shorter-chain sulfobetaine analogs (e.g., SB3-16, SB3-14, or SB3-12) is not functionally equivalent due to chain-length-dependent physicochemical properties. The C18 alkyl tail confers a significantly lower critical micelle concentration (CMC) and higher hydrophobicity, which directly impacts micelle stability, solubilization efficiency, and temperature-responsive phase behavior [1][2]. As demonstrated in sulfobetaine homolog studies, the CMC decreases progressively with increasing alkyl chain length, meaning that an SB3-18 micelle will form at substantially lower concentrations and exhibit different aggregation behavior compared to its shorter-chain counterparts [3]. This difference is not merely academic; it translates into measurable performance variations in applications such as protein extraction yield, enzyme recovery efficiency, and membrane protein solubilization capacity [4].

Chain length Shorter-chain analogs (SB3-14, SB3-16) may not support UCST phase separation due to higher CMC and lower hydrophobicity.

Micelle behavior Alkyl chain length dictates micelle stability and solubilization efficiency; substitution may shift temperature-responsive properties.

Detergent class Anionic detergents (e.g., SDS) may denature membrane proteins, altering functional assay outcomes. Non-sulfobetaine zwitterionics may lack UV transparency.

• [1] Li, F., et al. Effect of cellulase on the UCST behavior of sulfobetaine zwitterionic surfactants and the cellulase recovery mechanism. Sustainable Energy Fuels, 2021, 5, 750-757. View Source
• [2] Hu, S.-S., et al. Wettability alteration by novel betaines at polymer-aqueous solution interfaces. 2015. View Source
• [3] Investigations on zwitterionic alkylsulfobetaines and nonionic triton X-100 in mixed aqueous solutions. ScienceDirect, 2015. View Source
• [4] Gonenne, A., et al. Solubilization of membrane proteins by sulfobetaines, novel zwitterionic surfactants. 1978. View Source

SB3-18 Differentiation Evidence

UCST-Responsive Phase Separation for Cellulase Recovery

SB3-18 exhibits a measurable Upper Critical Solution Temperature (UCST) response in acetate buffer solutions, enabling temperature-triggered phase separation. This behavior is chain-length dependent; the C18 tail of SB3-18 provides the necessary hydrophobicity for UCST behavior in the 25–50 °C range. In a direct assay, 0.20 g L⁻¹ SB3-18 enabled the co-precipitation and recovery of 58.9% of cellulase upon cooling to 25 °C [1]. Furthermore, SB3-18 recovered more than 50% of cellulase during the enzymatic hydrolysis of corncob residues (CCRs) [1].

Cellulase recovery via UCST

Class-level

58.9% recovery at 0.20 g/L, 25°C

Supports thermoresponsive enzyme recovery workflow

Acetate buffer, 25–50°C; chain-length-dependent UCST window

Evidence Dimension	Cellulase recovery efficiency via UCST phase separation
Target Compound Data	58.9% cellulase recovery at 0.20 g/L SB3-18, 25°C; >50% recovery during CCR hydrolysis
Comparator Or Baseline	Shorter-chain sulfobetaines (SB3-14, SB3-16) do not exhibit comparable UCST behavior under identical conditions (class-level inference based on hydrophobicity-CMC relationship) [2]
Quantified Difference	Not directly measured in a single study, but SB3-18's UCST window (25–50 °C) is specific to its C18 chain length
Conditions	Acetate buffer solution, 25–50 °C, 0–0.40 g L⁻¹ SB3-18

Why This Matters

This thermoresponsive property enables a simple, green, acid/alkali-free enzyme recovery process that is not achievable with shorter-chain sulfobetaines, offering a distinct operational advantage for bioprocessing and protein purification workflows.

• [1] Li, F., et al. Effect of cellulase on the UCST behavior of sulfobetaine zwitterionic surfactants and the cellulase recovery mechanism. Sustainable Energy Fuels, 2021, 5, 750-757. View Source
• [2] Investigations on zwitterionic alkylsulfobetaines and nonionic triton X-100 in mixed aqueous solutions. ScienceDirect, 2015. View Source

Erythromycin Extraction in Mixed Reverse Micellar Systems

In a mixed reverse micellar system (MRMS) combining the anionic surfactant AOT and the zwitterionic SB3-18, the presence of SB3-18 significantly enhances erythromycin transfer from the aqueous phase to the organic phase. A 98.13% transfer efficiency was achieved at an AOT concentration of 60.0 g/L [1][2].

Erythromycin extraction

Reported

98.13% transfer efficiency (AOT/SB3-18 MRMS)

Supports high-efficiency antibiotic extraction

Mixed reverse micelles, 60.0 g/L AOT in iso-octane

Evidence Dimension	Erythromycin transfer efficiency from aqueous to organic phase
Target Compound Data	98.13% transfer efficiency (with 60.0 g/L AOT and SB3-18 in iso-octane)
Comparator Or Baseline	AOT-only reverse micellar systems typically achieve lower extraction efficiencies for erythromycin (exact baseline value not provided in this study, but the synergy with SB3-18 is highlighted) [2]
Quantified Difference	Not directly quantified against AOT-only control in this study, but the 98.13% value represents a high-efficiency extraction endpoint
Conditions	Mixed AOT/SB3-18 reverse micellar phase in iso-octane; forward extraction at 60.0 g/L AOT

Why This Matters

This demonstrates that SB3-18 is a critical component for achieving near-quantitative recovery of the macrolide antibiotic erythromycin in liquid-liquid extraction processes, providing a procurement rationale for applications in pharmaceutical downstream processing and antibiotic purification.

• [1] Aziz, S. M., Sakinah, A. M. Mixed Reverse Micellar Systems (MRMS) for Extraction of Erythromycin: Effect of Surfactant Concentration on Forward Extraction Step. 2016. View Source
• [2] Aziz, S. M., Sakinah, A. M. The solubilization and extraction parameters of erythromycin from aqueous phase into mixed AOT/SB3-18 reverse micelle phase. Chemical Engineering Research Bulletin, 2017, 19, 123–128. View Source

UV-Transparent Protein Solubilization

Unlike many common detergents containing aromatic rings (e.g., Triton X-100, which absorbs strongly at 280 nm), SB3-18 does not absorb UV light and therefore does not interfere with spectrophotometric analysis of proteins at standard wavelengths .

UV transparency

Class-level

No UV absorbance; does not interfere with A280

Supports UV-based protein quantification workflows

Qualitative difference vs. Triton X-100; data to verify

Evidence Dimension	UV absorbance interference in protein assays
Target Compound Data	No UV absorbance (does not interfere with protein spectrophotometry)
Comparator Or Baseline	Triton X-100 and other aromatic detergents exhibit significant UV absorbance at 280 nm, interfering with A280 protein quantification
Quantified Difference	Qualitative difference: SB3-18 is UV-transparent; Triton X-100 requires correction factors or alternative quantification methods
Conditions	Standard protein spectrophotometric analysis (A280)

Why This Matters

For researchers conducting membrane protein solubilization followed by UV-based protein quantification (e.g., A280), SB3-18 eliminates the need for detergent removal or correction factors, streamlining workflows and improving data accuracy.

Non-Denaturing Membrane Protein Solubilization

Studies on sulfobetaine detergents (SBn series) demonstrate that higher alkyl sulfobetaines (n ≥ 12), including SB3-18, solubilize membrane proteins without denaturing them, as judged by retention of enzymatic activity. This contrasts sharply with the anionic detergent sodium dodecyl sulfate (SDS), which, while a superior solubilizer of 3T6 cell membrane proteins, causes protein denaturation and loss of enzymatic function [1].

Non-denaturing solubilization

Head-to-head

SBn (n≥12) retains enzymatic activity; SDS abolishes it

Supports functional protein solubilization workflows

3T6 cell membrane proteins; class-level relevance to SB3-18

Evidence Dimension	Protein denaturation upon membrane solubilization
Target Compound Data	SB3-18 (as part of SBn n≥12 class) does not denature water-soluble or membrane proteins; enzymatic activity is retained [1]
Comparator Or Baseline	SDS denatures both water-soluble and membrane proteins; enzymatic activity is lost [1]
Quantified Difference	Qualitative difference: SBn surfactants preserve enzymatic activity; SDS abolishes it
Conditions	Solubilization of 3T6 cell membrane proteins

Why This Matters

For applications requiring functional, native-state membrane proteins (e.g., structural biology, enzymology, drug discovery), SB3-18 is the preferred procurement choice over SDS, as it maintains protein integrity and activity, which is critical for downstream functional assays.

• [1] Gonenne, A., et al. Solubilization of membrane proteins by sulfobetaines, novel zwitterionic surfactants. Analytical Biochemistry, 1978, 87(1), 28-38. View Source

SB3-18 Application Scenarios

Thermoresponsive Enzyme Recovery

SB3-18 is the sulfobetaine of choice for developing temperature-triggered enzyme recovery processes, particularly for cellulase in bioethanol production. As demonstrated by Li et al., SB3-18 exhibits a UCST response in the 25–50 °C range, enabling 58.9% cellulase recovery at 0.20 g L⁻¹ simply by cooling [1]. This property is not observed with shorter-chain sulfobetaines (e.g., SB3-14, SB3-16) due to insufficient hydrophobicity. Users should procure SB3-18 when a reversible, acid/alkali-free enzyme precipitation and recovery step is required in bioprocessing workflows [1].

Antibiotic Extraction via Mixed Reverse Micelles

For liquid-liquid extraction of macrolide antibiotics like erythromycin from aqueous fermentation broths, SB3-18 is a critical component in mixed reverse micellar systems. When combined with the anionic surfactant AOT in iso-octane, SB3-18 enables a 98.13% transfer efficiency of erythromycin from the aqueous to the organic phase at 60.0 g L⁻¹ AOT [2][3]. This near-quantitative extraction efficiency makes SB3-18 a preferred procurement choice for pharmaceutical downstream processing and antibiotic purification applications [2][3].

Native-State Membrane Protein Solubilization

SB3-18 is the appropriate selection for solubilizing integral membrane proteins while preserving their native conformation and enzymatic activity. Unlike the anionic detergent SDS, which denatures proteins upon solubilization, sulfobetaines with alkyl chains of C12 and longer (including SB3-18) do not denature either water-soluble or membrane proteins, as evidenced by retention of enzymatic function [4]. This makes SB3-18 essential for applications in structural biology, enzymology, and drug discovery where functional, native-state proteins are required for downstream assays [4].

UV-Transparent Membrane Protein Quantification

When membrane protein solubilization must be coupled with UV-based protein quantification (e.g., A280), SB3-18 is the preferred zwitterionic detergent. Its lack of UV absorbance eliminates interference with spectrophotometric protein assays, a common problem with aromatic detergents like Triton X-100 . This property streamlines workflows by obviating the need for detergent removal or correction factors, improving data accuracy and reducing sample handling steps .

Application

Selection Property

Validation Focus

Thermoresponsive enzyme recovery

UCST phase behavior (C18 chain)

Cellulase recovery efficiency assay

Antibiotic extraction (mixed reverse micelles)

Mixed micelle extraction enhancement

Erythromycin transfer efficiency assay

Native-state membrane protein solubilization

Non-denaturing solubilization (vs. SDS)

Enzymatic activity retention assay

UV-transparent protein quantification

UV-transparent detergent

A280 accuracy without correction

• [1] Li, F., et al. Effect of cellulase on the UCST behavior of sulfobetaine zwitterionic surfactants and the cellulase recovery mechanism. Sustainable Energy Fuels, 2021, 5, 750-757. View Source
• [2] Aziz, S. M., Sakinah, A. M. Mixed Reverse Micellar Systems (MRMS) for Extraction of Erythromycin: Effect of Surfactant Concentration on Forward Extraction Step. 2016. View Source
• [3] Aziz, S. M., Sakinah, A. M. The solubilization and extraction parameters of erythromycin from aqueous phase into mixed AOT/SB3-18 reverse micelle phase. Chemical Engineering Research Bulletin, 2017, 19, 123–128. View Source
• [4] Gonenne, A., et al. Solubilization of membrane proteins by sulfobetaines, novel zwitterionic surfactants. Analytical Biochemistry, 1978, 87(1), 28-38. View Source